Cas no 1935947-43-5 (3-amino-3-{2-azabicyclo2.1.1hexan-5-yl}butanoic acid)

• Product Name: 3-amino-3-{2-azabicyclo2.1.1hexan-5-yl}butanoic acid
• CAS No: 1935947-43-5
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5929085
• PubChem ID: 131059270
• Update Time: 2025-06-11

3-amino-3-{2-azabicyclo2.1.1hexan-5-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(2-azabicyclo[2.1.1]hexan-5-yl)butanoic acid
• 3-amino-3-{2-azabicyclo2.1.1hexan-5-yl}butanoic acid
• EN300-1285794
• 3-Amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoicacid
• 1935947-43-5
• 3-Amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid

• Inchi： 1S/C9H16N2O2/c1-9(10,3-7(12)13)8-5-2-6(8)11-4-5/h5-6,8,11H,2-4,10H2,1H3,(H,12,13)
• InChI Key： GUVYIKCURCUSOJ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1C2CC1CN2)N)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-amino-3-{2-azabicyclo2.1.1hexan-5-yl}butanoic acid

Comprehensive Overview of 3-amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid (CAS No. 1935947-43-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, 3-amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid (CAS No. 1935947-43-5) has emerged as a compound of significant interest. This structurally unique molecule combines a bicyclic 2-azabicyclo[2.1.1]hexane scaffold with an amino acid moiety, making it a promising candidate for various pharmaceutical applications. Researchers are particularly drawn to its potential in modulating central nervous system (CNS) targets, given its ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter systems.

The compound's rigid bicyclic structure offers distinct advantages in drug design, including enhanced metabolic stability and reduced conformational flexibility, which can improve binding affinity to specific biological targets. Recent studies have explored its utility as a building block for peptidomimetics or as a conformationally restricted analog of endogenous amino acids. The presence of both amino and carboxylic acid functional groups further enables diverse derivatization strategies, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

From a synthetic chemistry perspective, the preparation of 3-amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid presents interesting challenges that have spurred methodological innovations. The construction of its strained azabicyclic core often requires advanced ring-closing strategies, while the introduction of the amino acid side chain demands careful stereochemical control. These synthetic hurdles have become a focal point in organic chemistry forums, with researchers frequently searching for "efficient synthesis of constrained amino acids" or "azabicyclo[2.1.1]hexane derivatives" in scientific databases.

The pharmaceutical industry's growing interest in CNS-targeted therapeutics has brought additional attention to this compound. With increasing searches for "novel neuroactive amino acid derivatives" and "blood-brain barrier permeable drugs," 3-amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid represents a valuable scaffold for developing treatments for neurological disorders. Its structural features may address current limitations in drug development, such as poor brain penetration or rapid metabolism of conventional amino acid-based drugs.

In biochemical applications, this compound's unique structure has shown promise in enzyme inhibition studies, particularly for targets that recognize amino acid substrates. The constrained geometry of the azabicyclo[2.1.1]hexane system can provide valuable insights into enzyme active site requirements, making it a useful tool for mechanistic studies and rational drug design. Researchers investigating "conformationally restricted enzyme inhibitors" or "non-proteinogenic amino acid applications" frequently encounter this compound in their literature reviews.

The physicochemical properties of 3-amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid also warrant discussion. Its zwitterionic nature at physiological pH, resulting from the presence of both amino and carboxyl groups, influences its solubility and membrane permeability characteristics. These properties are crucial for its potential as a bioactive compound and are often analyzed in "ADMET prediction studies" for new chemical entities. The balance between hydrophilicity and lipophilicity in this molecule makes it particularly interesting for drug delivery optimization research.

Recent advances in computational chemistry and molecular modeling have further elevated interest in this compound. Its rigid structure serves as an excellent test case for developing new algorithms in "conformational analysis software" and "molecular docking programs." The predictable three-dimensional orientation of its functional groups allows for precise pharmacophore mapping, which is valuable in virtual screening campaigns for new drug candidates.

As the scientific community continues to explore structure-based drug design approaches, compounds like 3-amino-3-{2-azabicyclo[2.1.1]hexan-5-yl}butanoic acid gain increasing importance. Its presence in patent literature and research publications has grown steadily, reflecting its potential across multiple therapeutic areas. Future research directions may focus on expanding its applications in peptide mimetics, bioconjugation chemistry, and as a chiral building block for asymmetric synthesis, ensuring its continued relevance in chemical and pharmaceutical research.